Cas no 85907-78-4 (ethyl 2-(3,4-diaminophenyl)acetate)

• Product Name: ethyl 2-(3,4-diaminophenyl)acetate
• CAS No: 85907-78-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD12755366
• CID: 2108708
• PubChem ID: 12986345
• Update Time: 2024-10-26

ethyl 2-(3,4-diaminophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3,4-diaminophenyl)acetate
• Acetic acid, (3,4-diaminophenyl)-, ethyl ester (7CI)
• 3,4-Diaminophenylacetic acid ethyl ester
• Ethyl 3,4-diaminobenzeneacetate
• Ethyl 3,4-diaminophenylacetate
• DA-02164
• AKOS027255112
• CS-0197644
• SCHEMBL118588
• GQHXIJFHBJFZQZ-UHFFFAOYSA-N
• ETHYL2-(3,4-DIAMINOPHENYL)ACETATE
• Benzeneacetic acid, 3,4-diamino-, ethyl ester
• 85907-78-4
• MFCD12755366
• AS-41601

• MDL： MFCD12755366
• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)6-7-3-4-8(11)9(12)5-7/h3-5H,2,6,11-12H2,1H3
• InChI Key： GQHXIJFHBJFZQZ-UHFFFAOYSA-N
• SMILES： O=C(CC1C=C(N)C(N)=CC=1)OCC

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines